Cas no 2408975-43-7 (2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid)

• Product Name: 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid
• CAS No: 2408975-43-7
• MF: C₈H₁₄F₂N₂O₂
• MW: 208.205769062042
• CID: 5838487
• PubChem ID: 146082220
• Update Time: 2025-06-08

2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7539365
• Acetic acid;2-(3,3-difluorocyclobutyl)ethanimidamide
• Z4191124826
• 2-(3,3-difluorocyclobutyl)ethanimidamide; acetic acid
• 2408975-43-7
• 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid

• Inchi： 1S/C6H10F2N2.C2H4O2/c7-6(8)2-4(3-6)1-5(9)10;1-2(3)4/h4H,1-3H2,(H3,9,10);1H3,(H,3,4)
• InChI Key： OGWNTQKDRBBXTF-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(=N)N)C1)F.OC(C)=O

Computed Properties

• Exact Mass: 208.10233402g/mol
• Monoisotopic Mass: 208.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid

Professional Introduction to Compound with CAS No. 2408975-43-7 and Product Name: 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid

The compound with the CAS number 2408975-43-7 and the product name 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a 3,3-difluorocyclobutyl moiety in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The 3,3-difluorocyclobutyl group in this compound is particularly noteworthy, as it has been shown to influence the compound's interactions with biological targets in a manner that could lead to novel therapeutic interventions. This structural motif has been extensively studied in the context of developing kinase inhibitors, antiviral agents, and other bioactive molecules.

The compound's secondary component, acetic acid, while seemingly simple, plays a crucial role in its formulation and application. Acetic acid derivatives are commonly used as solvents, reagents, and intermediates in organic synthesis. In this context, the acetic acid moiety in 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid likely contributes to the compound's solubility and stability, facilitating its use in various chemical reactions and biological assays.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The 3,3-difluorocyclobutyl group is known to exhibit strong binding interactions with certain enzymes and receptors, making it an attractive scaffold for designing molecules that can modulate biological pathways. For instance, studies have demonstrated that fluorinated cyclobutyl derivatives can serve as potent inhibitors of protein-protein interactions involved in cancer progression. The ethanimidamide portion of the molecule further enhances its pharmacological profile by contributing to its bioavailability and target specificity.

Recent research has highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing fluoro-substituted cycloalkanes have shown promise in various preclinical studies due to their ability to improve pharmacokinetic properties such as oral bioavailability and half-life. The unique electronic distribution induced by the 3,3-difluorocyclobutyl group can also influence the compound's metabolic fate, potentially leading to reduced degradation by enzymatic pathways like cytochrome P450 oxidation.

The synthesis of 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into a cyclobutyl ring requires precise control over reaction conditions to ensure high yield and selectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only underscore the compound's complexity but also demonstrate the progress achieved in synthetic methodologies over recent decades.

In terms of biological activity, preliminary studies suggest that this compound exhibits notable effects on cellular processes relevant to human health. For example, it has been observed to interfere with signaling pathways that are aberrantly activated in certain types of cancer. The ability of 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid to modulate these pathways without significant off-target effects makes it a promising candidate for further development into a therapeutic agent.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid interacts with biological targets at an atomic level. These simulations provide insights into binding affinities, enzyme kinetics, and potential side effects, guiding experimental design and optimizing drug candidates for clinical trials.

As research progresses, collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible medical benefits. The development pipeline for 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid is expected to evolve rapidly as new data emerges from both computational studies and experimental validations. This iterative process ensures that only the most promising candidates advance through preclinical testing and eventually into human trials.

The regulatory landscape for new pharmaceuticals also plays a significant role in determining the commercial viability of compounds like this one. Regulatory agencies require extensive documentation demonstrating safety and efficacy before approving new drugs for market use. Companies investing in developing 2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid must navigate these stringent requirements carefully but are often motivated by the potential impact such innovations could have on patient care.

In conclusion,2-(3,3-Difluorocyclobutyl)ethanimidamide; acetic acid, with its CAS number 2408975-43-7, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of innovative synthetic methodologies with cutting-edge computational biology has positioned this compound as a promising candidate for further development into novel treatments for various diseases.